Arg-3-hyp-7-phe-bradykinin

• IUPAC Name: (2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S,4R)-1-[(2S)-1-[(2S)-2-[[(2R)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]-4-hydroxypyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• InChI: InChI=1S/C60H87N19O13/c61-39(20-10-24-68-58(62)63)49(83)73-40(21-11-25-69-59(64)65)55(89)78-27-13-23-46(78)56(90)79-33-38(81)31-47(79)54(88)71-32-48(82)72-42(28-35-14-4-1-5-15-35)50(84)77-45(34-80)53(87)76-44(30-37-18-8-3-9-19-37)52(86)75-43(29-36-16-6-2-7-17-36)51(85)74-41(57(91)92)22-12-26-70-60(66)67/h1-9,14-19,38-47,80-81H,10-13,20-34,61H2,(H,71,88)(H,72,82)(H,73,83)(H,74,85)(H,75,86)(H,76,87)(H,77,84)(H,91,92)(H4,62,63,68)(H4,64,65,69)(H4,66,67,70)/t38-,39-,40+,41+,42+,43+,44-,45+,46+,47+/m1/s1
• InChI Key: RBIXVHPHNGXTCI-QJTYZATASA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C(CCCN=C(N)N)NC(=O)C(CCCN=C(N)N)N)C(=O)N2CC(CC2C(=O)NCC(=O)NC(CC3=CC=CC=C3)C(=O)NC(CO)C(=O)NC(CC4=CC=CC=C4)C(=O)NC(CC5=CC=CC=C5)C(=O)NC(CCCN=C(N)N)C(=O)O)O
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@H](CCCN=C(N)N)NC(=O)[C@@H](CCCN=C(N)N)N)C(=O)N2C[C@@H](C[C@H]2C(=O)NCC(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N[C@@H](CO)C(=O)N[C@H](CC4=CC=CC=C4)C(=O)N[C@@H](CC5=CC=CC=C5)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)O
• Molecular Formula: C60H87N19O13
• Molecular Weight: 1282.5 g/mol
• CAS RN: 109333-26-8

Description

NPC-567 is a ten-membered oligopeptide comprising D-arginyl, L-arginyl, L-prolyl, (4R)-4-hydroxy-L-prolyl, glycyl, L-phenylalanyl, L-seryl, D-phenylalanyl, L-phenylalanyl, and L-arginine residues joined in sequence . It is known for its role as a bradykinin receptor antagonist .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of NPC-567 involves the sequential coupling of the amino acid residues. The process typically starts with the protection of functional groups to prevent unwanted reactions. The amino acids are then coupled using peptide coupling reagents such as carbodiimides (e.g., dicyclohexylcarbodiimide) and additives like hydroxybenzotriazole . The final product is obtained after deprotection and purification steps, often involving high-performance liquid chromatography.

Industrial Production Methods

Industrial production of NPC-567 follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving automated peptide synthesizers and large-scale purification systems .

Chemical Reactions Analysis

Types of Reactions

NPC-567 undergoes various chemical reactions, including:

Oxidation: The peptide can be oxidized under specific conditions, leading to the formation of disulfide bonds if cysteine residues are present.

Reduction: Reduction reactions can break disulfide bonds, converting them back to thiol groups.

Substitution: Substitution reactions can occur at specific amino acid residues, altering the peptide’s properties.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or iodine can be used as oxidizing agents.

Reduction: Dithiothreitol or tris(2-carboxyethyl)phosphine are common reducing agents.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the target residue.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of disulfide-linked peptides, while reduction can yield free thiol-containing peptides .

Scientific Research Applications

NPC-567 has several scientific research applications:

Chemistry: It is used as a model compound for studying peptide synthesis and reactions.

Biology: NPC-567 is employed in research on bradykinin receptors and their role in various physiological processes.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in conditions involving bradykinin receptor activity, such as inflammation and allergic reactions.

Industry: NPC-567 is used in the development of peptide-based drugs and as a reference compound in quality control.

Mechanism of Action

NPC-567 exerts its effects by antagonizing the bradykinin B2 receptor . This receptor is involved in various physiological processes, including inflammation, pain, and vascular permeability. By blocking the receptor, NPC-567 inhibits the actions of bradykinin, reducing inflammation and other related responses .

Comparison with Similar Compounds

Similar Compounds

Bradykinin: The parent compound of NPC-567, involved in similar physiological processes.

Icatibant: Another bradykinin B2 receptor antagonist used clinically for treating hereditary angioedema.

HOE-140: A potent bradykinin B2 receptor antagonist with similar applications.

Uniqueness

NPC-567 is unique due to its specific sequence of amino acids and its high affinity for the bradykinin B2 receptor. Its structure allows for effective inhibition of the receptor, making it a valuable tool in research and potential therapeutic applications .